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Compound of Interest

3,5-
Compound Name:

Bis(trifluoromethyl)fluorobenzene

Cat. No.: B1295734

CAS Number: 88-30-2 (Note: The requested CAS number 328-76-7 is likely a typographical
error, as scientific literature predominantly associates the chemical profile with CAS 88-30-2,
also known as 3-Trifluoromethyl-4-nitrophenol or TFM).

This technical guide provides a comprehensive overview of the chemical and physical
properties, hazards, and toxicological profile of 3-Trifluoromethyl-4-nitrophenol (TFM). The
information is intended for researchers, scientists, and professionals in drug development and
environmental science.

Chemical and Physical Properties

TFM is a yellow to orange crystalline solid.[1] It has a molecular weight of 207.11 g/mol .[1][2]
Key physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C7H4F3NO3 [3114]

Molecular Weight 207.11 g/mol [1][2]

Melting Point 76 °C [1]

Water Solubility 5000 mg/L at 25 °C [1]

Vapor Pressure 0.00133 mmHg [1]

pKa 6.07 [1]

logP (Octanol-Water Partition

Coefficient) 28 s
Solubility Profile:

Solvent Solubility

DMF 30 mg/mi

DMSO 30 mg/mi

Ethanol 30 mg/mi

PBS (pH 7.2) 5 mg/ml

Hazards and Toxicology

TFM is classified as a hazardous substance. It is toxic if swallowed, harmful in contact with skin
or if inhaled, causes skin irritation, and can cause serious eye irritation.[5]

GHS Hazard Classification

o Acute Toxicity, Oral: Category 3[5]
» Acute Toxicity, Dermal: Category 4[2][5]

o Acute Toxicity, Inhalation: Category 4[2][5]
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 Skin Irritation: Category 2[2][5]
o Eye Irritation: Category 2[2][5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2]

icoloaical

Test Species Route Value Reference
LD50 Rat Oral 141 mg/kg [6]
LD50 Rabbit Dermal > 2000 mg/kg [6]
Sea Lamprey ] Varies with water
LC50 (9-h) Aquatic ) [7]
Larvae chemistry

_ _ Varies with water
LC50 Rainbow Trout Aquatic ) [8]
chemistry

Ecotoxicity

TFM is primarily used as a piscicide, specifically a lampricide, to control invasive sea lamprey
populations in the Great Lakes region.[3][7][9] Its toxicity is selective, being more toxic to sea
lampreys than to many other fish species.[4][10] However, it is still considered toxic to aquatic
life in general.[6] TFM is not expected to bioaccumulate and breaks down in the environment
within several days.[3]

Mechanism of Action and Signaling Pathways

The primary mechanism of TFM's toxicity is the uncoupling of mitochondrial oxidative
phosphorylation.[9][11] This action is similar to that of the classic uncoupling agent 2,4-
dinitrophenol (DNP).[11][12] TFM, being a hydrophobic weak acid, can transport protons
across the inner mitochondrial membrane, dissipating the proton motive force necessary for
ATP synthesis.[11][12] This leads to a mismatch between ATP supply and demand, resulting in
the depletion of cellular energy stores, primarily glycogen, and ultimately cell death.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1295734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

